Cas no 2679940-23-7 (benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2679940-23-7
• MF: C₁₃H₁₅F₂NO₃
• MW: 271.259910821915
• CID: 5630241
• PubChem ID: 165908405
• Update Time: 2025-05-24

benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28283470
• 2679940-23-7
• benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H15F2NO3/c14-13(15)6-11(7-17)16(9-13)12(18)19-8-10-4-2-1-3-5-10/h1-5,11,17H,6-9H2/t11-/m0/s1
• InChI Key： YQMBOEZEGTXNTQ-NSHDSACASA-N
• SMILES： FC1(CN(C(=O)OCC2C=CC=CC=2)[C@H](CO)C1)F

Computed Properties

• Exact Mass: 271.10199966g/mol
• Monoisotopic Mass: 271.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Professional Introduction to Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2679940-23-7)

Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2679940-23-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery. The presence of both fluoro and hydroxymethyl substituents in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The< strong>Benzyl group in the name of this compound is a common protective group used in organic synthesis, particularly in the context of peptide chemistry. Its ability to be selectively removed under specific conditions makes it a versatile tool for constructing more complex molecules. The< strong>(2S) designation indicates the stereochemistry of the pyrrolidine ring, which is a crucial factor in determining the biological activity of the compound. Stereoisomers can exhibit vastly different pharmacological properties, making the precise control of stereochemistry essential in drug development.

The< strong>4,4-difluoro substituents introduce fluorine atoms into the molecule, which are known to enhance metabolic stability and binding affinity to biological targets. Fluorinated compounds are widely used in pharmaceuticals due to their ability to improve drug efficacy and reduce degradation. The< strong>2-(hydroxymethyl) group adds another layer of complexity, as it can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. The specific arrangement of functional groups in Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate suggests that it may have potential as a precursor for drugs that modulate central nervous system activity.

Recent studies have highlighted the importance of fluorinated pyrrolidines in the development of antipsychotic and antidepressant drugs. The< strong>fluoro substituents in this compound could enhance its binding affinity to receptors such as serotonin and dopamine, which are implicated in mood disorders. Additionally, the< strong>(2S) stereochemistry may contribute to improved selectivity and reduced side effects compared to racemic or other stereoisomeric forms.

The< strong>Benzyl protecting group also allows for further derivatization of the molecule, enabling researchers to explore different pharmacophores and optimize drug-like properties. This flexibility is particularly valuable in early-stage drug discovery, where multiple iterations are often required to identify lead compounds with optimal efficacy and safety profiles.

The< strong>hydroxymethyl group could serve as a point of attachment for additional functional moieties, allowing for the creation of more complex molecular architectures. This feature is particularly useful for designing molecules that require specific interactions with biological targets, such as enzymes or receptors. The ability to modify this group without affecting other parts of the molecule provides a high degree of control over its pharmacological properties.

The synthesis of Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate involves several key steps that highlight the challenges and opportunities in modern organic synthesis. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. Similarly, the stereoselective synthesis of the pyrrolidine ring demands careful optimization to achieve the desired enantiomeric excess.

In conclusion, Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders. The presence of both protective groups and functional handles provides ample opportunities for further derivatization and optimization. As our understanding of fluorinated compounds continues to grow, it is likely that molecules like Benzyl (2S)-4,4-difluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate will play an increasingly important role in the development of novel therapeutic agents.